![molecular formula C23H26N4O3 B254316 2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one](/img/structure/B254316.png)
2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one
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Overview
Description
2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is a pyrimidine derivative that has been synthesized using various methods and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one is not fully understood. However, it has been suggested that this compound may exert its anticancer effects by inhibiting the activity of enzymes involved in cell proliferation and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
The compound this compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases. Additionally, this compound has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The compound 2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. Additionally, this compound has been found to exhibit a range of biochemical and physiological effects, making it a useful tool for studying various biological processes.
However, there are also limitations to using this compound in lab experiments. The mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results. Additionally, this compound may exhibit off-target effects, which may complicate data interpretation.
Future Directions
There are several future directions for research involving the compound 2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one. One potential direction is to investigate the potential use of this compound in combination with other anticancer drugs to enhance their efficacy. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Finally, more research is needed to determine the safety and efficacy of this compound in vivo, which may pave the way for its use in clinical settings.
Synthesis Methods
The synthesis of 2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one has been achieved using different methods. One of the most commonly used methods involves the reaction of 4-chloro-3-methoxybenzaldehyde with 2-methylphenol and hydrazine hydrate in the presence of propylamine and potassium carbonate. The resulting product is then treated with acetic anhydride to yield the final compound.
Scientific Research Applications
The compound 2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one has been found to have potential applications in medical research. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.
properties
Molecular Formula |
C23H26N4O3 |
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Molecular Weight |
406.5 g/mol |
IUPAC Name |
2-[(2E)-2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylidene]hydrazinyl]-6-propyl-1H-pyrimidin-4-one |
InChI |
InChI=1S/C23H26N4O3/c1-4-7-19-13-22(28)26-23(25-19)27-24-14-17-10-11-20(21(12-17)29-3)30-15-18-9-6-5-8-16(18)2/h5-6,8-14H,4,7,15H2,1-3H3,(H2,25,26,27,28)/b24-14+ |
InChI Key |
HGGFNZXYTSUXAO-ZVHZXABRSA-N |
Isomeric SMILES |
CCCC1=CC(=O)N=C(N1)N/N=C/C2=CC(=C(C=C2)OCC3=CC=CC=C3C)OC |
SMILES |
CCCC1=CC(=O)N=C(N1)NN=CC2=CC(=C(C=C2)OCC3=CC=CC=C3C)OC |
Canonical SMILES |
CCCC1=CC(=O)N=C(N1)NN=CC2=CC(=C(C=C2)OCC3=CC=CC=C3C)OC |
Origin of Product |
United States |
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